Cas no 1807203-90-2 (4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline)

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring bromo, methoxy, and trifluoromethoxy substituents on an aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing (trifluoromethoxy) and electron-donating (methoxy) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it valuable in drug discovery. High purity grades ensure consistent performance in synthetic workflows. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline structure
1807203-90-2 structure
Product Name:4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline
CAS No:1807203-90-2
MF:C8H7BrF3NO2
MW:286.045892000198
CID:4976590
Update Time:2025-05-20

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline
    • Inchi: 1S/C8H7BrF3NO2/c1-14-6-3-5(13)7(2-4(6)9)15-8(10,11)12/h2-3H,13H2,1H3
    • InChI Key: ZPSPIBMPGPCCNR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1OC)N)OC(F)(F)F

Computed Properties

  • Exact Mass: 284.961
  • Monoisotopic Mass: 284.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.5

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013017660-250mg
4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline
1807203-90-2 97%
250mg
494.40 USD 2021-06-25
Alichem
A013017660-500mg
4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline
1807203-90-2 97%
500mg
847.60 USD 2021-06-25
Alichem
A013017660-1g
4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline
1807203-90-2 97%
1g
1,564.50 USD 2021-06-25

Additional information on 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline: A Comprehensive Overview

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline, with the CAS number 1807203-90-2, is a highly specialized aromatic amine compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique substitution pattern on the aniline backbone, featuring a bromine atom at the 4-position, a methoxy group at the 5-position, and a trifluoromethoxy group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical applications.

The synthesis of 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline typically involves multi-step organic reactions, often starting from aniline derivatives. The introduction of substituents such as bromine and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and selective substitution techniques have significantly improved the efficiency of synthesizing such complex aromatic compounds. Researchers have also explored alternative routes, including microwave-assisted synthesis and continuous-flow processes, to enhance scalability and reduce environmental impact.

The physical and chemical properties of 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline are heavily influenced by its substituents. The electron-withdrawing trifluoromethoxy group at the 2-position increases the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions. Conversely, the methoxy group at the 5-position exerts an electron-donating effect through resonance, which can modulate reactivity depending on its position relative to other substituents. The bromine atom at the 4-position not only contributes to the compound's stability but also serves as a potential site for further functionalization.

In terms of applications, 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline has found utility in drug discovery programs targeting various therapeutic areas. For instance, recent studies have highlighted its potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific kinase enzymes involved in tumor progression. Additionally, this compound has been employed as an intermediate in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices, where its unique electronic properties are highly advantageous.

The latest research on 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline has focused on understanding its bioavailability and pharmacokinetics. Preclinical studies have demonstrated promising results in terms of absorption and distribution profiles, suggesting its potential as a orally active drug candidate. Furthermore, computational modeling techniques have been utilized to predict its binding affinities to various biological targets, providing valuable insights for rational drug design.

In conclusion, 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline, with CAS number 1807203-90-2, stands out as a versatile and intriguing compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an even more significant role in future scientific endeavors.

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